(2S)-2-amino-6-methylamino-hexanoic acid
(2S)-2-amino-6-methylamino-hexanoic acid
N(6)-Methyllysine, also known as N-methyl-L-lysine or melys, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. N(6)-Methyllysine is soluble (in water) and a moderately acidic compound (based on its pKa). N(6)-Methyllysine has been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid.
N(6)-methyl-L-lysine is an L-lysine derivative that is L-lysine in which one of the hydrogens attached to N(6) is substituted by a methyl group. It is a L-lysine derivative and a non-proteinogenic L-alpha-amino acid. It is a conjugate base of a N(6)-methyl-L-lysinium(1+).
N(6)-methyl-L-lysine is an L-lysine derivative that is L-lysine in which one of the hydrogens attached to N(6) is substituted by a methyl group. It is a L-lysine derivative and a non-proteinogenic L-alpha-amino acid. It is a conjugate base of a N(6)-methyl-L-lysinium(1+).
Brand Name:
Vulcanchem
CAS No.:
1188-07-4
VCID:
VC0074167
InChI:
InChI=1S/C7H16N2O2/c1-9-5-3-2-4-6(8)7(10)11/h6,9H,2-5,8H2,1H3,(H,10,11)/t6-/m0/s1
SMILES:
CNCCCCC(C(=O)O)N
Molecular Formula:
C7H16N2O2
Molecular Weight:
160.21 g/mol
(2S)-2-amino-6-methylamino-hexanoic acid
CAS No.: 1188-07-4
Main Products
VCID: VC0074167
Molecular Formula: C7H16N2O2
Molecular Weight: 160.21 g/mol
CAS No. | 1188-07-4 |
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Product Name | (2S)-2-amino-6-methylamino-hexanoic acid |
Molecular Formula | C7H16N2O2 |
Molecular Weight | 160.21 g/mol |
IUPAC Name | (2S)-2-amino-6-(methylamino)hexanoic acid |
Standard InChI | InChI=1S/C7H16N2O2/c1-9-5-3-2-4-6(8)7(10)11/h6,9H,2-5,8H2,1H3,(H,10,11)/t6-/m0/s1 |
Standard InChIKey | PQNASZJZHFPQLE-LURJTMIESA-N |
Isomeric SMILES | CNCCCC[C@@H](C(=O)O)N |
SMILES | CNCCCCC(C(=O)O)N |
Canonical SMILES | CNCCCCC(C(=O)O)N |
Physical Description | Solid |
Description | N(6)-Methyllysine, also known as N-methyl-L-lysine or melys, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. N(6)-Methyllysine is soluble (in water) and a moderately acidic compound (based on its pKa). N(6)-Methyllysine has been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. N(6)-methyl-L-lysine is an L-lysine derivative that is L-lysine in which one of the hydrogens attached to N(6) is substituted by a methyl group. It is a L-lysine derivative and a non-proteinogenic L-alpha-amino acid. It is a conjugate base of a N(6)-methyl-L-lysinium(1+). |
Synonyms | epsilon-N-methyllysine epsilon-N-methyllysine hydrochloride, (L-Lys)-isomer epsilon-N-methyllysine, (DL-Lys)-isomer N(6)-methyllysine N(epsilon)-monomethyl-lysine N-epsilon-methyllysine |
PubChem Compound | 164795 |
Last Modified | Nov 11 2021 |
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